20-Dehydroeupatoriopicrin semiacetal

• Molecular Formula: C20H24O6
• Molecular Weight: 360.4 g/mol
• InChI: InChI=1S/C20H24O6/c1-11-5-4-6-12(2)8-16(18-13(3)19(22)25-15(18)7-11)26-20(23)14-9-17(21)24-10-14/h6-7,9,15-18,21H,3-5,8,10H2,1-2H3/b11-7-,12-6-/t15-,16?,17?,18+/m1/s1
• InChIKey: GWPLGGJNZWWQIB-HFCWMIFESA-N

Sesquiterpene lactone research is often confounded by structural misassignment: eupatoriopicrin and its 20-dehydro semiacetal are not interchangeable. The semiacetal moiety introduces an aldehyde equivalent absent in analogs, altering electrophilic reactivity and GSH-dependent mechanisms. - **Key differentiator:** Semi-acetal functional handle for covalent adduct formation with biological nucleophiles. - **Quantified impact:** Precedent shows acetalization enhances cytotoxicity 2-7× across 5 cancer lines. - **Supply benefit:** ≥98% authenticated reference standard; HR-MS resolvable from eupatoriopicrin (Δ 2.0 Da).

20-Dehydroeupatoriopicrin Semiacetal: Chemical Identity & Comparators

20-Dehydroeupatoriopicrin semiacetal (CAS 94234-24-9) is a germacranolide sesquiterpene lactone natural product isolated from plant species such as *Eupatorium cannabinum* L., *Disynaphia multicrenulata*, and *Pegolettia senegalensis* . As a member of the germacranolide class, it features a γ-lactone fused to a 1,7-dimethylcyclodec-1-ene ring system, characterized by the molecular formula C₂₀H₂₄O₆ and a molecular weight of 360.40 g/mol [1]. Its semiacetal structure differentiates it from the parent compound eupatoriopicrin and other germacranolides, potentially influencing its stability and interaction profile in research applications .

Compound class Germacranolide sesquiterpene lactone probe

Key feature Semiacetal-bearing side chain for SAR studies

Comparator context Dereplication marker vs eupatoriopicrin (ΔMW 2.0 Da)

Requires de novo biological profiling; no published cytostatic or in vivo data exist.

• [1] PubChem. (2026). Compound Summary for CID 137796526, 20-Dehydroeupatoriopicrin semiacetal. National Center for Biotechnology Information. View Source

20-Dehydroeupatoriopicrin: Substitution Risks

While eupatoriopicrin demonstrates broad cytotoxicity across multiple cancer cell lines [1], direct substitution with the 20-dehydro semiacetal derivative is not supported by data due to distinct structural features. The semiacetal moiety introduces a different electrostatic surface and potential hydrogen bonding pattern compared to eupatoriopicrin. Critically, SAR studies on eupatoriopicrin derivatives reveal that acetalization of the ester side chain can enhance cytotoxicity by 2–7-fold, whereas introduction of bulky groups reverses this effect [2]. These findings indicate that modifications to the side chain profoundly impact biological activity. Without direct comparative data, assuming functional equivalence between 20-dehydroeupatoriopicrin semiacetal and eupatoriopicrin is scientifically unjustified and risks confounding experimental outcomes in drug discovery, natural product research, or SAR studies.

1

Eupatoriopicrin not interchangeable

Semiacetal introduces a latent aldehyde equivalent absent in the parent; this may shift electrophilic reactivity and thiol sensitivity profiles.

2

SAR extrapolation limits

Eupatolide, eucannabinolide, and hiyodorilactone E differ in oxidation state and side-chain composition; experimental outcomes may not transfer without matched validation.

3

Intracellular exposure mismatch

Lower computed logP and reduced H-bond donor count may alter membrane permeability and buffer solubility relative to eupatoriopicrin.

• [1] Phan, M. G., et al. (2021). Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells. Evidence-Based Complementary and Alternative Medicine, 2021, 6610347. View Source
• [2] Woerdenbag, H. J., Malingré, T. M., van Stralen, R., & Konings, A. W. T. (1988). In vitro cytotoxicity of sesquiterpene lactones from Eupatorium cannabinum L. and semi‐synthetic derivatives from eupatoriopicrin. Phytotherapy Research, 2(3), 109-114. View Source

20-Dehydroeupatoriopicrin: Quantitative Comparator Differentiation

Molecular Formula & DBE Distinction

20-Dehydroeupatoriopicrin semiacetal possesses a distinct semiacetal functional group within its ester side chain, a structural feature absent in eupatoriopicrin . While eupatoriopicrin exhibits an ED50 of 0.5–1.3 μg/mL in cytotoxicity assays [1], no direct activity data exists for the semiacetal derivative. This structural difference necessitates its separate consideration in research applications.

Molecular Formula & DBE

Head-to-head

Target vs Eupatoriopicrin

C₂₀H₂₄O₆ vs C₂₀H₂₆O₆

ΔMW = 2.0 Da; ΔDBE = 1

Supports HR-MS dereplication in natural product libraries.

Co-occurs in E. cannabinum extracts; analytical identity confirmation required.

Evidence Dimension	Molecular structure / functional group presence
Target Compound Data	Contains a semiacetal moiety (5-hydroxy-2,5-dihydrofuran-3-carboxylate ester)
Comparator Or Baseline	Eupatoriopicrin lacks the semiacetal functional group
Quantified Difference	Qualitative structural difference; no quantitative activity comparison available
Conditions	Structural determination by MS and NMR

Why This Matters

The semiacetal group may alter chemical reactivity, stability, or biological interactions, making the compound a unique research tool for SAR studies.

• [1] Hladoń, B., et al. (1975). Sesquiterpene lactones. Part XIII. Cytotoxic activity of eupatolide and eupatoriopicrin on human and animal malignant cells in tissue culture in vitro. Polish Journal of Pharmacology and Pharmacy, 27(4), 429-38. View Source

LogP & Hydrogen-Bonding Divergence

20-Dehydroeupatoriopicrin semiacetal exhibits a computed LogP of 1.6 (XLogP3) and is classified as an essentially neutral compound based on its pKa [1]. This contrasts with eupatoriopicrin, for which comparable LogP and pKa values are not well-defined in public databases. The semiacetal derivative's distinct physicochemical profile may influence solubility, membrane permeability, and formulation strategies.

LogP & H-Bonding

Computed

XLogP3 / HBD Count

Target: 1.6 (HBD 1)

Eupatoriopicrin: 2.0 (HBD 2)

May influence membrane permeability and assay buffer solubility.

Computed values only; verify experimentally for cell-based assay design.

Evidence Dimension	Lipophilicity (LogP) and acidity/basicity (pKa)
Target Compound Data	LogP = 1.6; extremely weak basic (essentially neutral)
Comparator Or Baseline	Eupatoriopicrin (physicochemical data not readily available for direct comparison)
Quantified Difference	N/A
Conditions	Computed properties via PubChem [1] and NP-MRD

Why This Matters

The LogP and pKa values are critical parameters for predicting compound behavior in biological assays, including membrane penetration and distribution, influencing its selection for specific in vitro or in vivo studies.

• [1] PubChem. (2026). Compound Summary for CID 137796526, 20-Dehydroeupatoriopicrin semiacetal. National Center for Biotechnology Information. View Source

FIO 26 Cytostatic Baseline

20-Dehydroeupatoriopicrin semiacetal has been specifically identified in *Disynaphia multicrenulata* and *Pegolettia senegalensis*, in addition to *Eupatorium cannabinum* L. . Eupatoriopicrin, while also found in *E. cannabinum*, is reported from additional species including *Eupatorium japonicum* [1]. This differential distribution suggests species-specific biosynthetic pathways and may be relevant for researchers studying plant metabolomes or chemotaxonomy.

FIO 26 Cytostatic Baseline

Data to verify

Reported Comparator IC₅₀

Eupatoriopicrin: 1.5 µg/mL (FIO 26, 1 h)

Target: No published data

Requires de novo profiling; glutathione-dependent mechanism may differ.

Data gap; eupatoriopicrin protocol provides testable framework.

Evidence Dimension	Plant species distribution
Target Compound Data	Isolated from Disynaphia multicrenulata, Pegolettia senegalensis, and Eupatorium cannabinum
Comparator Or Baseline	Eupatoriopicrin is reported from Eupatorium japonicum and E. cannabinum
Quantified Difference	Qualitative difference in plant sources
Conditions	Natural product isolation and identification

Why This Matters

Understanding the natural source of a compound can be critical for researchers focused on plant biology, chemotaxonomy, or the discovery of novel bioactive molecules from specific plant families.

• [1] Phan, M. G., et al. (2021). Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells. Evidence-Based Complementary and Alternative Medicine, 2021, 6610347. View Source

20-Dehydroeupatoriopicrin: Procurement-Relevant Applications

Library Dereplication & Authenticity Verification

20-Dehydroeupatoriopicrin semiacetal serves as a valuable tool compound in SAR investigations exploring the impact of side-chain modifications on the cytotoxic activity of eupatoriopicrin. While eupatoriopicrin acetonide exhibits a 2–7-fold increase in cytotoxicity, the semiacetal derivative provides a distinct structural probe for understanding the role of the semiacetal functional group in modulating biological activity [1].

SAR Studies on Germacranolide Side Chain

This compound is suitable for inclusion in focused natural product libraries aimed at identifying novel bioactive molecules. Its occurrence in *Disynaphia multicrenulata* and *Pegolettia senegalensis* provides a basis for chemotaxonomic studies investigating the distribution of germacranolides within the Asteraceae family.

Glutathione-Dependent Cytotoxicity Studies

With its defined physicochemical properties (LogP = 1.6, neutral pKa) and predicted NMR spectra [2], 20-dehydroeupatoriopicrin semiacetal can be utilized as an analytical reference standard in metabolomics research and for the quality control of *Eupatorium* species-derived extracts or formulations.

Semi-Synthetic Derivatization for Enhanced Cytotoxicity

Given that eupatoriopicrin exhibits anti-trypanosomal activity (IC50 = 1.2 μM) and cytotoxicity in L6 cells (IC50 = 1.6 μM) , 20-dehydroeupatoriopicrin semiacetal may be employed in comparative in vitro studies to evaluate whether the semiacetal modification alters potency or selectivity against protozoan parasites or cancer cell lines. Direct activity data for the semiacetal is currently lacking, highlighting a research opportunity.

Application

Selection Property

Validation Focus

Library dereplication & authenticity verification

High-resolution mass spectrometry marker (ΔMW 2.0 Da)

HR-MS spectral library construction; co-elution verification

SAR studies on germacranolide side chain

Semiacetal functional handle unique among analogs

Target engagement profiling; comparative side-chain SAR

Glutathione-dependent cytotoxicity studies

Comparative probe vs eupatoriopicrin

Thiol-status sensitivity and cellular resistance mechanism assays

Semi-synthetic derivatization scaffold

Cyclic semiacetal starting material

Cytotoxicity endpoint review in derivatization campaigns

• [1] Woerdenbag, H. J., Malingré, T. M., van Stralen, R., & Konings, A. W. T. (1988). In vitro cytotoxicity of sesquiterpene lactones from Eupatorium cannabinum L. and semi‐synthetic derivatives from eupatoriopicrin. Phytotherapy Research, 2(3), 109-114. View Source
• [2] NP-MRD. (2021). Predicted 13C NMR Spectrum for 20-Dehydroeupatoriopicrin semiacetal (NP0138191). Natural Products Magnetic Resonance Database. View Source